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Compound of Interest

Compound Name:
Methylamino-peg2-acid

hydrochloride salt

Cat. No.: B8124184

Get Quote

Executive Summary & Compound Profile
Proper disposal of Methylamino-PEG2-acid hydrochloride (CAS: 1807503-87-2) requires

understanding its dual nature as both a hydrophilic polymer derivative and an ionizable salt.

While often classified as non-hazardous under GHS for transport, its functional groups

(secondary amine, carboxylic acid) dictate specific waste stream segregation to prevent

downstream incompatibility in bulk waste tanks.

This guide replaces generic "dump it" mentalities with a chemically grounded protocol ensuring

regulatory compliance (RCRA/EPA) and personnel safety.
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Property Detail

Chemical Name Methylamino-PEG2-acid hydrochloride

CAS Number 1807503-87-2

Molecular Formula

C

H

NO

[1][2][3][4][5][6][7] · HCl

Functional Groups
Secondary Amine (HCl salt), Carboxylic Acid,

PEG Linker

Solubility
Highly soluble in water, DMSO, DMF;

Hygroscopic

Acidity (pH)
Aqueous solutions are acidic (pH ~3-5) due to

HCl salt and carboxylic acid

Hazard Identification & Logic
Why this isn't "General Trash": Although this compound is not P-listed (acutely toxic), it cannot

be disposed of in sanitary sewers.

Aquatic Toxicity: PEG derivatives can mobilize heavy metals in water systems due to

chelation properties, potentially bypassing standard wastewater treatment filtration.

Chemical Incompatibility: As an amine hydrochloride, mixing this waste with strong oxidizers

(e.g., bleach, nitric acid) can generate hazardous byproducts.

Hygroscopicity: The salt readily absorbs atmospheric moisture. If placed in a solid waste bin

without double-bagging, it can liquefy, compromising the structural integrity of cardboard

waste boxes.

Pre-Disposal Requirements
Personal Protective Equipment (PPE):
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Gloves: Nitrile (0.11 mm minimum thickness).

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Respiratory: N95 mask if handling large quantities of dry powder to prevent inhalation of

acidic dust.

Spill Management:

Small Dry Spills: Do not sweep vigorously (generates dust). Cover with a paper towel

dampened with water, then wipe up.

Liquid Spills: Absorb with vermiculite or polypropylene pads. Do not use sawdust

(combustible).

Core Disposal Protocol
A. Solid Waste (Pure Compound)
Used for: Expired reagent, excess dry powder, or spilled solids.

Containment: Transfer the solid material into a clear, sealable polyethylene bag. Crucial: Do

not dump loose powder directly into the bulk waste drum. The hygroscopic nature will cause

it to clump or liquefy, creating a "waste monolith" that is difficult to incinerate.

Labeling: Apply a hazardous waste label.

Constituents: "Methylamino-PEG2-acid HCl, 98%"[8]

Hazard Checkbox: "Irritant" (due to acidic nature).

Segregation: Place the sealed bag into the Solid Chemical Waste drum.

B. Liquid Waste (Reaction Mixtures)
Used for: HPLC effluent, reaction mother liquors, or stock solutions.

Decision Logic:
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Aqueous Solutions: If dissolved in water/buffer.

Adjust pH to 6–8 if the solution is highly acidic (< pH 2) before adding to bulk waste,

unless your facility has a dedicated "Acid Waste" stream.

Stream: Aqueous Organic Waste (if <10% organic solvent) or Aqueous Toxic.

Organic Solutions: If dissolved in DMSO, DMF, or DCM.[2][3][4]

Stream: Organic Solvent Waste (Halogenated vs. Non-Halogenated depending on the

solvent).

Warning: Do not mix with waste streams containing aldehydes or active esters if possible,

to prevent unwanted polymerization in the waste container.

C. Empty Containers
Triple Rinse: Rinse the original bottle three times with a solvent capable of dissolving the

residue (Water or Ethanol).[3]

Rinsate Disposal: Collect the first three rinses and dispose of them as Liquid Chemical

Waste.

Defacing: Cross out the label and mark "EMPTY."

Disposal: Place the clean, dry bottle in the glass recycling or general lab trash (consult local

EHS rules).

Visualized Workflows
Diagram 1: Waste Stream Decision Tree
Caption: Logical flow for determining the correct waste container based on solvent matrix and

physical state.
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Diagram 2: Container Decontamination Workflow
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Caption: Step-by-step protocol for rendering reagent bottles safe for general disposal.
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Compatibility & Storage Matrix
Chemical Class Compatibility Status Handling Note

Strong Oxidizers INCOMPATIBLE

Do not mix with Bleach, Nitric

Acid, or Peroxides. Risk of

heat generation or toxic gas.[9]

Strong Bases CAUTION

Mixing with NaOH/KOH will

neutralize the HCl salt,

potentially evolving heat and

freeing the amine (fishy odor).

Aldehydes AVOID

Reacts with the amine group

(Schiff base formation),

causing polymerization in

waste containers.

Water COMPATIBLE
Safe to mix, but will lower pH

of the solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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